molecular formula C10H9ClN2O B8298047 1-(2-Chloro-1H-benzimidazol-1-yl)propan-2-one

1-(2-Chloro-1H-benzimidazol-1-yl)propan-2-one

Cat. No.: B8298047
M. Wt: 208.64 g/mol
InChI Key: BAYIMSHZXSMCSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Chloro-1H-benzimidazol-1-yl)propan-2-one is a useful research compound. Its molecular formula is C10H9ClN2O and its molecular weight is 208.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9ClN2O

Molecular Weight

208.64 g/mol

IUPAC Name

1-(2-chlorobenzimidazol-1-yl)propan-2-one

InChI

InChI=1S/C10H9ClN2O/c1-7(14)6-13-9-5-3-2-4-8(9)12-10(13)11/h2-5H,6H2,1H3

InChI Key

BAYIMSHZXSMCSR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CN1C2=CC=CC=C2N=C1Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-1H-benzimidazole (1.53 g) in DMF (20 ml) was added sodium hydride (60% in oil, 0.480 g) at 0° C. by small portions. After stirring for 10 min, chloroacetone (1.19 mL) was added, and the obtained mixture was stirred at room temperature for 2 hr. The reaction mixture was poured into water, and the mixture was extracted with ethyl acetate. The extract was washed with water and saturated brine, dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane/ethyl acetate) and recrystallized from ethyl acetate to give the title compound (1.73 g).
Quantity
1.53 g
Type
reactant
Reaction Step One
Quantity
0.48 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.19 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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